Cas no 1240527-35-8 (2,6-Difluoro-4-(trifluoromethyl)aniline hydrochloride)
2,6-Difluoro-4-(trifluoromethyl)aniline hydrochloride is a fluorinated aromatic amine derivative with significant utility in pharmaceutical and agrochemical synthesis. Its key structural features—ortho-fluorine substituents and a para-trifluoromethyl group—enhance reactivity and stability, making it a valuable intermediate in cross-coupling reactions and heterocycle formation. The hydrochloride salt improves handling and solubility in polar solvents, facilitating its use in controlled reactions. This compound is particularly advantageous in the development of active ingredients requiring fluorine incorporation for enhanced bioactivity, metabolic stability, or lipophilicity. Its high purity and well-defined composition ensure consistent performance in demanding synthetic applications.
1240527-35-8 structure
Product Name:2,6-Difluoro-4-(trifluoromethyl)aniline hydrochloride
CAS No:1240527-35-8
MF:C7H5ClF5N
MW:233.566318273544
CID:2189158
Update Time:2025-06-06
2,6-Difluoro-4-(trifluoromethyl)aniline hydrochloride Chemical and Physical Properties
Names and Identifiers
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- Benzenamine,2,6-difluoro-4-(trifluoromethyl)-,hydrochloride
- 2,6-difluoro-4-(trifluoromethyl)aniline,hydrochloride
- 2,6-difluoro-4-(trifluoromethyl)aniline hydrochloride
- 2,6-Difluoro-4-(trifluoromethyl)aniline hydrochloride
-
- Inchi： 1S/C7H4F5N.ClH/c8-4-1-3(7(10,11)12)2-5(9)6(4)13;/h1-2H,13H2;1H
- InChI Key： NCGLNXRCRZSFRI-UHFFFAOYSA-N
- SMILES： Cl.FC1C(=C(C=C(C(F)(F)F)C=1)F)N
Computed Properties
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 14
- Rotatable Bond Count: 0
- Complexity: 168
- Topological Polar Surface Area: 26
2,6-Difluoro-4-(trifluoromethyl)aniline hydrochloride Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-62828-0.05g |
2,6-difluoro-4-(trifluoromethyl)aniline hydrochloride |
1240527-35-8 | 0.05g |
$135.0 | 2023-02-13 | ||
| Enamine | EN300-62828-0.1g |
2,6-difluoro-4-(trifluoromethyl)aniline hydrochloride |
1240527-35-8 | 0.1g |
$202.0 | 2023-02-13 | ||
| Enamine | EN300-62828-0.25g |
2,6-difluoro-4-(trifluoromethyl)aniline hydrochloride |
1240527-35-8 | 0.25g |
$288.0 | 2023-02-13 | ||
| Enamine | EN300-62828-0.5g |
2,6-difluoro-4-(trifluoromethyl)aniline hydrochloride |
1240527-35-8 | 0.5g |
$480.0 | 2023-02-13 | ||
| Enamine | EN300-62828-1.0g |
2,6-difluoro-4-(trifluoromethyl)aniline hydrochloride |
1240527-35-8 | 1.0g |
$614.0 | 2023-02-13 | ||
| Enamine | EN300-62828-2.5g |
2,6-difluoro-4-(trifluoromethyl)aniline hydrochloride |
1240527-35-8 | 2.5g |
$1202.0 | 2023-02-13 | ||
| Enamine | EN300-62828-5.0g |
2,6-difluoro-4-(trifluoromethyl)aniline hydrochloride |
1240527-35-8 | 5.0g |
$1779.0 | 2023-02-13 | ||
| Enamine | EN300-62828-10.0g |
2,6-difluoro-4-(trifluoromethyl)aniline hydrochloride |
1240527-35-8 | 10.0g |
$2638.0 | 2023-02-13 | ||
| TRC | B426848-25mg |
2,6-Difluoro-4-(trifluoromethyl)aniline Hydrochloride |
1240527-35-8 | 25mg |
$ 70.00 | 2022-06-07 | ||
| TRC | B426848-50mg |
2,6-Difluoro-4-(trifluoromethyl)aniline Hydrochloride |
1240527-35-8 | 50mg |
$ 95.00 | 2022-06-07 |
2,6-Difluoro-4-(trifluoromethyl)aniline hydrochloride Related Literature
-
Cheng Fang,Jinjian Wu,Zahra Sobhani,Md. Al Amin,Youhong Tang Anal. Methods, 2019,11, 163-170
-
Siquan Zhang,Shengyao Wang,Liping Guo,Hao Chen,Bien Tan,Shangbin Jin J. Mater. Chem. C, 2020,8, 192-200
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Eunice Y.-L. Hui,Bhimsen Rout,Yaw Sing Tan,Kok-Ping Chan,Charles W. Johannes Org. Biomol. Chem., 2018,16, 389-392
-
S. Amaresh,K. Karthikeyan,K. J. Kim,Y. S. Lee RSC Adv., 2014,4, 23107-23115
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